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Compound of Interest

Compound Name: Etodolac acyl glucuronide

Cat. No.: B1140713

For Immediate Reference: In Case of Exposure

Exposure Route First Aid Measures

Immediately rinse cautiously with water for
several minutes. Remove contact lenses, if

Eye Contact present and easy to do so. Continue rinsing for
at least 15 minutes. Seek immediate medical
advice/attention.[1][2]

Remove contaminated clothing immediately.

. Wash off with soap and plenty of water for at
Skin Contact . . o
least 15 minutes. Seek medical attention if

irritation occurs.[1][2]

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Immediately call a physician or poison
control center.[1][3][4]

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.[1][2]

Hazard Identification and Overview
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Etodolac acyl glucuronide is a phase Il metabolite of the non-steroidal anti-inflammatory drug
(NSAID) Etodolac.[5] While a specific Safety Data Sheet (SDS) for this metabolite is not
available, the safety precautions should be based on the known hazards of the parent
compound, Etodolac, and the general reactivity of acyl glucuronides.

Parent Compound (Etodolac) Hazards:

Acute Toxicity: Toxic if swallowed.[3]

Serious Eye Irritation: Causes serious eye irritation.[2][3]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[3]

Other: May be harmful by inhalation or skin absorption and may cause irritation to the
mucous membranes and upper respiratory tract.[2]

Acyl Glucuronide Class Hazards:
e Acyl glucuronides are a class of metabolites that can be chemically reactive.[6]

e They have the potential to bind irreversibly with proteins, which can lead to toxicity or
immune-mediated reactions.[7]

Due to these factors, Etodolac acyl glucuronide should be handled as a potent
pharmaceutical compound with significant health risks.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to create a barrier between the researcher and the
hazardous compound.[8] For potent compounds, standard laboratory PPE may be insufficient.

El
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PPE Category Specifications and Recommendations

Wear impervious, chemical-resistant gloves
) (e.g., nitrile). Gloves must be inspected before
Hand Protection . .
use. Change gloves frequently and immediately

if contaminated.[4]

Wear a protective lab coat. For handling larger
) quantities or in situations with a risk of
Body Protection ) ) )
splashing, consider disposable coveralls made

of a material like Tyvek®.[10]

Wear chemical safety goggles or a face shield
as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1]

Eye & Face Protection

For handling powders outside of a containment
system, a respirator is required. An N95
respirator may be sufficient for low-risk

) ) activities, but a powered air-purifying respirator

Respiratory Protection ) ) ]

(PAPR) is recommended for higher-risk work
such as weighing or transferring powders.[9][11]
Surgical masks do not provide adequate

respiratory protection.[8]

Operational and Handling Plan

All handling of Etodolac acyl glucuronide should be performed in a designated area and
within a primary engineering control system.

Step-by-Step Handling Protocol:
e Preparation:
o Ensure a safety shower and eyewash station are readily accessible.[1]

o Prepare all necessary equipment and materials before handling the compound to minimize
movement and potential for spills.
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o Don the appropriate PPE as outlined in the table above.

e Handling (Solid Compound):

o All weighing and transferring of the solid material should be conducted in a certified
chemical fume hood, a glove box, or a similar containment device to prevent inhalation of
dust.

o Use tools (spatulas, weigh paper) dedicated to this compound to avoid cross-
contamination.

o Handle the compound gently to avoid creating dust.

e Handling (In Solution):
o When working with the compound in solution, handle it within a chemical fume hood.
o Avoid splashes and aerosol generation.

e Post-Handling:

o Thoroughly decontaminate all surfaces and equipment after use. A solution of sodium
hypochlorite can be effective for cleaning non-recoverable remainder.

o Wash hands thoroughly after handling, even if gloves were worn.[1][3]

Disposal Plan

Waste containing Etodolac acyl glucuronide must be treated as hazardous waste.
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Waste Type Disposal Procedure
Collect all solid waste (e.g., contaminated
Solid Waste gloves, weigh paper, vials) in a clearly labeled,
sealed hazardous waste container.
Collect all liquid waste in a labeled, sealed, and
Liquid Waste appropriate hazardous waste container. Do not

dispose of it down the drain.[3]

Final Disposal

Dispose of all waste in accordance with local,
state, and federal regulations. This may involve
incineration or other methods handled by a

licensed hazardous material disposal company.

[2]14]

Experimental Workflow and Safety Diagram

The following diagram outlines the logical flow for safely handling Etodolac acyl glucuronide

in a laboratory setting.
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Caption: Workflow for Safe Handling of Etodolac Acyl Glucuronide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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